Cas no 1804700-44-4 (2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804700-44-4
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880094
• Update Time: 2025-05-19

2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)8-5(1-2-16)7(3-17)18-4-6(8)10(13,14)15/h4,9H,1H2
• InChI Key： BMSVBEOGZPMAKL-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=C(C#N)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804700-44-4)

The compound 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804700-44-4) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring both cyano and difluoromethyl groups, makes it a versatile intermediate for synthesizing advanced heterocyclic compounds. This article delves into its properties, applications, and relevance to contemporary scientific trends, addressing common queries such as "What are the uses of fluorinated pyridines?" and "How does 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile contribute to drug discovery?"

From a structural perspective, 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile belongs to the pyridine family, a class of nitrogen-containing heterocycles known for their electron-deficient nature. The presence of trifluoromethyl and difluoromethyl substituents enhances its lipophilicity and metabolic stability, traits highly sought after in medicinal chemistry. Researchers frequently explore its potential as a building block for small-molecule inhibitors, particularly in targeting enzymes like kinases or proteases. Its CAS No. 1804700-44-4 serves as a critical identifier in chemical databases, streamlining literature reviews and patent searches.

In the realm of agrochemicals, this compound's fluorine-rich architecture aligns with the growing demand for eco-friendly pesticides and herbicides. Fluorine atoms often improve bioavailability and resistance to degradation, addressing concerns like "How can we develop sustainable crop protection agents?" Recent studies highlight its role in designing next-generation fungicides, leveraging its ability to disrupt pathogenic enzymatic pathways. Such applications resonate with global trends toward precision agriculture and reduced environmental impact.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile typically involves multi-step organic reactions, including nucleophilic substitution and cyclization. Advanced techniques like HPLC purification ensure high purity, a prerequisite for high-throughput screening in drug development. Analytical characterization via NMR, mass spectrometry, and X-ray crystallography confirms its structural integrity, a topic frequently queried as "How is the purity of fluorinated pyridines verified?"

Beyond its industrial applications, this compound exemplifies the intersection of green chemistry and innovation. Researchers are optimizing synthetic routes to minimize waste, aligning with principles of atom economy and catalytic efficiency. Such efforts respond to searches like "What are the latest advances in sustainable fluorination methods?" Additionally, its potential in electronic materials, such as organic semiconductors, underscores its cross-disciplinary utility.

In summary, 2-Cyano-4-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804700-44-4) represents a cornerstone in modern fluorine chemistry. Its adaptability across life sciences and material engineering positions it as a focal point for future breakthroughs. By addressing key questions and trends—from drug design to sustainable synthesis—this overview aims to bridge scientific rigor with reader engagement, fostering a deeper understanding of its multifaceted significance.